Cas no 827328-12-1 (N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride)

• Product Name: N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride
• CAS No: 827328-12-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1086824
• PubChem ID: 4030630
• Update Time: 2025-05-20

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylbenzyl)-2-methoxyethanamine
• N-[(4-ethylphenyl)methyl]-2-methoxyethanamine
• CHEMBRDG-BB 9071219
• 827328-12-1
• [(4-ethylphenyl)methyl](2-methoxyethyl)amine
• EN300-32443
• STK128999
• CS-0246399
• SCHEMBL8252520
• DTXSID70398643
• (4-ETHYLBENZYL)(2-METHOXYETHYL)AMINE
• AKOS000228257
• N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride

• MDL： MFCD07409064
• Inchi： 1S/C12H19NO/c1-3-11-4-6-12(7-5-11)10-13-8-9-14-2/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： SGJFUYWQUDFJDW-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 269.7±20.0 °C at 760 mmHg
• Flash Point: 112.0±11.2 °C
• PSA: 21.26000
• LogP: 2.37590
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride

Introduction to N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride (CAS No. 827328-12-1)

N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride, identified by its CAS number 827328-12-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride consists of an aromatic benzyl group substituted with an ethyl moiety, attached to a chiral amine backbone with a methoxyethyl side chain. This configuration imparts distinct electronic and steric properties that can be exploited in the design of novel therapeutic agents. The presence of both basic and hydrophilic functional groups makes this compound a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules that target various disease pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for treating conditions such as neurological disorders and inflammatory diseases.

The hydrochloride salt form of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride offers several advantages in terms of handling and formulation. Its enhanced solubility in aqueous solutions facilitates its use in pharmaceutical formulations, including oral and injectable preparations. Additionally, the stability provided by the hydrochloride salt ensures that the compound remains viable during storage and transportation, which is crucial for maintaining its efficacy in clinical settings.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride. Molecular modeling techniques have been employed to predict the binding affinity and interactions of this compound with biological targets. These studies have provided valuable insights into its potential pharmacological activity and have guided the design of more refined derivatives with enhanced therapeutic properties.

The synthesis of N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The use of advanced catalytic systems has improved the efficiency of these synthetic routes, reducing the environmental impact and cost associated with production. Such advancements are crucial for ensuring the sustainable development of pharmaceutical compounds.

In conclusion, N-(4-Ethylbenzyl)-2-methoxyethanamine Hydrochloride(CAS No. 827328-12-1) is a compound of significant interest in pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing new therapeutic agents. The ongoing research into this compound highlights its importance in addressing various medical challenges and underscores the need for continued innovation in drug discovery.